Cas no 1806489-11-1 (2-Iodo-4-methyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine
• CAS No: 1806489-11-1
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4907757
• Update Time: 2025-06-08

2-Iodo-4-methyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H5F3IN/c1-4-2-3-12-6(11)5(4)7(8,9)10/h2-3H,1H3
• InChI Key： IEICVHPYBNKPKB-UHFFFAOYSA-N
• SMILES： IC1C(C(F)(F)F)=C(C)C=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 159
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine

Introduction to 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806489-11-1)

2-Iodo-4-methyl-3-(trifluoromethyl)pyridine, with the chemical formula C₇H₅F₃IN, is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and incorporates several functional groups that enhance its reactivity and utility in synthetic chemistry. The presence of an iodine atom at the 2-position, a methyl group at the 4-position, and a trifluoromethyl group at the 3-position imparts unique electronic and steric properties, making it a valuable intermediate in the development of novel molecular architectures.

The CAS No. 1806489-11-1 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and differentiation from other isomers or analogs. Its molecular structure combines electron-withdrawing and electron-donating groups, which can be strategically exploited in cross-coupling reactions, such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex organic molecules, particularly in drug discovery pipelines where biaryl or heteroaryl systems are prevalent.

In recent years, 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine has been extensively studied for its role in synthesizing bioactive compounds. The trifluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, has been increasingly incorporated into pharmacophores targeting various diseases. For instance, research published in journals such as *Organic Letters* and *Advanced Synthesis & Catalysis* highlights its application in developing kinase inhibitors and antiviral agents. The iodine substituent further facilitates transition-metal-catalyzed reactions, enabling the construction of diverse molecular frameworks with potential therapeutic applications.

The compound's reactivity also makes it a valuable tool in material science applications. Fluorinated pyridines are known to exhibit enhanced thermal stability and lipophilicity, properties that are desirable in liquid crystals, organic semiconductors, and polymer additives. Recent studies have demonstrated its utility in synthesizing novel ligands for metal-organic frameworks (MOFs), where the combination of nitrogen and halogen donors can improve guest binding capabilities. This interdisciplinary approach underscores the broad applicability of 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, the compound serves as a building block for more complex scaffolds through nucleophilic aromatic substitution (SNAr) reactions. The iodine atom's high electrophilicity allows for facile displacement by nucleophiles such as organolithium or Grignard reagents, enabling the introduction of diverse functional groups at specific positions. This modularity is particularly useful in medicinal chemistry where structural diversification is key to optimizing drug-like properties. Additionally, the methyl and trifluoromethyl groups can be further modified through oxidation or reduction protocols, expanding its synthetic utility.

The growing interest in 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine is also reflected in its commercial availability from specialty chemical suppliers. These vendors provide high-purity samples suitable for both research-scale synthesis and industrial applications. Quality control measures such as NMR spectroscopy (¹H, ¹³C), mass spectrometry (LC-MS), and elemental analysis ensure that researchers receive consistent materials for their experiments. This reliability is crucial for reproducible results in academic laboratories and pharmaceutical companies alike.

In conclusion, 2-Iodo-4-methyl-3-(trifluoromethyl)pyridine (CAS No. 1806489-11-1) represents a cornerstone compound in modern synthetic organic chemistry. Its unique structural features enable diverse transformations that are indispensable for drug discovery, material science, and catalysis research. As advancements continue to emerge in fluorinated heterocycles and transition-metal catalysis, this compound is poised to remain at the forefront of scientific innovation.